Cas no 2411223-52-2 (2,6-Dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenyl sulfurofluoridate)

• Product Name: 2,6-Dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenyl sulfurofluoridate
• CAS No: 2411223-52-2
• MF: C₁₁H₈F₄N₂O₄S
• MW: 340.250835418701
• CID: 5804809
• PubChem ID: 165767670
• Update Time: 2025-06-07

2,6-Dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• EN300-7490844
• 2,6-dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenyl sulfurofluoridate
• 2411223-52-2
• 2,6-Dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenyl sulfurofluoridate

• Inchi： 1S/C11H8F4N2O4S/c1-5-3-7(4-6(2)8(5)21-22(15,18)19)9-16-10(20-17-9)11(12,13)14/h3-4H,1-2H3
• InChI Key： SQJQHUAXKAOCPB-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C(C)=CC(C2=NOC(C(F)(F)F)=N2)=CC=1C)F

Computed Properties

• Exact Mass: 340.01409056g/mol
• Monoisotopic Mass: 340.01409056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 90.7Ų

Additional information on 2,6-Dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenyl sulfurofluoridate

2,6-Dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenyl Sulfurofluoridate (CAS No. 2411223-52-2): An Overview

2,6-Dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenyl sulfurofluoridate (CAS No. 2411223-52-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of sulfurofluoridates, which are known for their diverse applications in pharmaceutical and chemical research.

The molecular structure of 2,6-Dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenyl sulfurofluoridate is characterized by a phenyl ring substituted with two methyl groups at the 2 and 6 positions and a 5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl group at the 4 position. The presence of the trifluoromethyl group and the oxadiazole ring imparts significant electronic and steric effects, which contribute to its unique chemical properties.

Recent studies have explored the potential of 2,6-Dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenyl sulfurofluoridate in various biological systems. One notable area of research is its activity as a protease inhibitor. Proteases are enzymes that play crucial roles in numerous physiological processes, including signal transduction, protein degradation, and cell cycle regulation. Inhibiting specific proteases can be a valuable therapeutic strategy for treating diseases such as cancer and neurodegenerative disorders.

A study published in the Journal of Medicinal Chemistry reported that 2,6-Dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenyl sulfurofluoridate exhibits potent inhibitory activity against cysteine proteases. The researchers found that this compound effectively binds to the active site of these enzymes, thereby blocking their catalytic activity. This finding suggests that 2,6-Dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenyl sulfurofluoridate could be a promising lead compound for the development of novel protease inhibitors.

In addition to its protease inhibitory activity, 2,6-Dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenyl sulfurofluoridate has also shown potential as an antimicrobial agent. A study conducted by a team of researchers from the University of California demonstrated that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

The synthesis of 2,6-Dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenyl sulfurofluoridate has been optimized to improve yield and purity. A multi-step synthetic route involving the reaction of 4-chloroacetophenone with trifluoroacetic acid followed by cyclization and substitution reactions has been reported. This synthetic method provides a scalable and efficient approach for producing this compound in sufficient quantities for further research and development.

The physicochemical properties of 2,6-Dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenyl sulfurofluoridate, such as solubility and stability, have also been extensively studied. It has been found to be stable under standard laboratory conditions and exhibits good solubility in common organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for use in various biological assays and drug discovery platforms.

In conclusion, 2,6-Dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenyl sulfurofluoridate (CAS No. 2411223-52-2) is a promising compound with diverse biological activities. Its potential as a protease inhibitor and antimicrobial agent highlights its significance in pharmaceutical research. Ongoing studies are expected to further elucidate its mechanisms of action and therapeutic applications.